Cas no 953938-98-2 (2-{(2,4-dichlorophenyl)methylsulfanyl}-5-phenyl-1H-imidazole)

• Product Name: 2-{(2,4-dichlorophenyl)methylsulfanyl}-5-phenyl-1H-imidazole
• CAS No: 953938-98-2
• MF: C₁₆H₁₂Cl₂N₂S
• MW: 335.250880241394
• CID: 5976136
• PubChem ID: 16896864
• Update Time: 2025-05-21

2-{(2,4-dichlorophenyl)methylsulfanyl}-5-phenyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-{(2,4-dichlorophenyl)methylsulfanyl}-5-phenyl-1H-imidazole
• 1H-Imidazole, 2-[[(2,4-dichlorophenyl)methyl]thio]-5-phenyl-
• AKOS024640084
• F2331-0087
• 2-((2,4-dichlorobenzyl)thio)-5-phenyl-1H-imidazole
• 953938-98-2
• 2-[(2,4-dichlorophenyl)methylsulfanyl]-5-phenyl-1H-imidazole
• 2-{[(2,4-dichlorophenyl)methyl]sulfanyl}-5-phenyl-1H-imidazole

• Inchi： 1S/C16H12Cl2N2S/c17-13-7-6-12(14(18)8-13)10-21-16-19-9-15(20-16)11-4-2-1-3-5-11/h1-9H,10H2,(H,19,20)
• InChI Key： SNYVMGHXIYGTLD-UHFFFAOYSA-N
• SMILES： C1(SCC2=CC=C(Cl)C=C2Cl)NC(C2=CC=CC=C2)=CN=1

Computed Properties

• Exact Mass: 334.0098250g/mol
• Monoisotopic Mass: 334.0098250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 54Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 543.8±60.0 °C(Predicted)
• pka: 11.73±0.10(Predicted)

Additional information on 2-{(2,4-dichlorophenyl)methylsulfanyl}-5-phenyl-1H-imidazole

Compound CAS No. 953938-98-2: 2-{(2,4-Dichlorophenyl)methylsulfanyl}-5-phenyl-1H-imidazole

The compound CAS No. 953938-98-2, also known as 2-{(2,4-dichlorophenyl)methylsulfanyl}-5-phenyl-1H-imidazole, is a highly specialized organic compound with a complex molecular structure. This compound belongs to the class of imidazoles, which are five-membered heterocyclic compounds containing two nitrogen atoms. The presence of a methylsulfanyl group attached to a 2,4-dichlorophenyl ring introduces unique electronic and steric properties to the molecule, making it an interesting subject for both academic and industrial research.

The molecular formula of this compound is C₁₆H₁₁Cl₂N₂S, with a molecular weight of approximately 364.7 g/mol. The structure consists of an imidazole ring fused with a phenyl group at the 5-position and a methylsulfanyl group attached to the 2-position. The 2,4-dichlorophenyl substituent adds significant electron-withdrawing effects, which can influence the reactivity and stability of the molecule. This compound has been synthesized through various methods, including nucleophilic substitution and coupling reactions, and its synthesis has been optimized in recent studies to improve yield and purity.

Recent research has focused on the potential applications of this compound in pharmaceutical chemistry. The imidazole core is known for its ability to act as a scaffold in drug design due to its versatility in binding to various biological targets. Studies have shown that this compound exhibits moderate activity against certain enzymes, such as kinases and proteases, making it a promising candidate for further investigation in drug discovery programs. Additionally, its ability to form stable complexes with metal ions has led to explorations in metallo-drug design.

In terms of physical properties, this compound is typically a crystalline solid with a melting point around 180°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for use in organic synthesis reactions where precise control over solubility is required.

The chemical stability of CAS No. 953938-98-2 has been evaluated under various conditions, including thermal stress and exposure to light. Recent studies have demonstrated that the compound remains stable under mild conditions but undergoes decomposition when exposed to high temperatures or strong oxidizing agents. This information is crucial for its safe handling and storage in laboratory settings.

One of the most intriguing aspects of this compound is its reactivity towards nucleophilic substitution reactions. The methylsulfanyl group serves as an excellent leaving group under certain conditions, enabling the formation of derivatives with diverse functional groups. Researchers have exploited this property to synthesize analogs with enhanced bioavailability or selectivity for specific biological targets.

In conclusion, CAS No. 953938-98-2, or 2-{(2,4-dichlorophenyl)methylsulfanyl}-5-phenyl-1H-imidazole, is a versatile compound with significant potential in both academic research and industrial applications. Its unique structure, combined with recent advancements in synthetic methodologies and biological evaluations, positions it as a valuable tool in the development of novel pharmaceutical agents.